Cas no 2286399-01-5 ()

• CAS No: 2286399-01-5
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 6647311
• PubChem ID: 98641317
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C18H21NO5/c1-19-9-18(20)17(4-3-12(21-2)6-16(17)19)13-7-15-14(22-10-23-15)5-11(13)8-24-18/h3-5,7,12,16,20H,6,8-10H2,1-2H3/t12-,16+,17+,18-/m0/s1
• InChI Key： YLWAQARRNQVEHD-XKDXWZMYSA-N
• SMILES： O1CC2C=C3C(=CC=2[C@]24C=C[C@@H](C[C@H]2N(C)C[C@]14O)OC)OCO3

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Tazettine-type amaryllidaceae alkaloids